Cas no 302964-09-6 (6-(Methoxymethyl)pyrimidin-4-amine)

• Product Name: 6-(Methoxymethyl)pyrimidin-4-amine
• CAS No: 302964-09-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD16707665
• CID: 299373
• PubChem ID: 21137644
• Update Time: 2025-11-02

6-(Methoxymethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Methoxymethyl)pyrimidin-4-amine
• 4-Pyrimidinamine,6-(methoxymethyl)-
• 6-(methoxymethyl)-4-pyrimidinamine(SALTDATA: FREE)
• 4-Pyrimidinamine, 6-(methoxymethyl)- (9CI)
• CS-0045977
• 4-(Methoxymethyl)-pyrimidin-4-amine
• AS-43637
• SCHEMBL558322
• 302964-09-6
• DTXSID301298021
• CMA96409
• F8889-7383
• 6-(methoxymethyl)-4-pyrimidinamine
• MFCD16707665
• EN300-111326
• AKOS011603369
• Z975850638
• 6-(Methoxymethyl)-pyrimidin-4-amine
• SB55624
• ZEEJRACEEDQANN-UHFFFAOYSA-N
• DB-095409

• MDL： MFCD16707665
• Inchi： 1S/C6H9N3O/c1-10-3-5-2-6(7)9-4-8-5/h2,4H,3H2,1H3,(H2,7,8,9)
• InChI Key： ZEEJRACEEDQANN-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(N)N=CN=1

Computed Properties

• Exact Mass: 139.07500
• Monoisotopic Mass: 139.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 61A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 271.5±25.0 °C at 760 mmHg
• Flash Point: 118.0±23.2 °C
• PSA: 61.03000
• LogP: 0.78640
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(Methoxymethyl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-(Methoxymethyl)pyrimidin-4-amine

6-(Methoxymethyl)pyrimidin-4-amine (CAS No. 302964-09-6): A Versatile Building Block in Modern Chemistry

In the ever-evolving landscape of chemical research and pharmaceutical development, 6-(Methoxymethyl)pyrimidin-4-amine (CAS No. 302964-09-6) has emerged as a compound of significant interest. This pyrimidine derivative serves as a crucial building block in organic synthesis, particularly in the creation of more complex molecules with potential applications in medicinal chemistry and materials science.

The 6-(Methoxymethyl)pyrimidin-4-amine structure features a pyrimidine core with two strategically positioned functional groups: a methoxymethyl substituent at the 6-position and an amino group at the 4-position. This unique arrangement makes it particularly valuable for nucleophilic substitution reactions and as a precursor for various heterocyclic compounds. Recent studies highlight its growing importance in drug discovery programs, where researchers are exploring its potential as a scaffold for kinase inhibitors and other therapeutic agents.

From a synthetic chemistry perspective, 302964-09-6 compound offers several advantages. The methoxymethyl group provides both steric and electronic effects that can influence reaction pathways, while the amino group serves as an excellent handle for further functionalization. These characteristics make 6-(Methoxymethyl)pyrimidin-4-amine synthesis an area of active research, with scientists developing more efficient routes to produce this valuable intermediate.

The pharmaceutical industry has shown particular interest in pyrimidine-4-amine derivatives like this compound due to their prevalence in bioactive molecules. Many current investigations focus on how modifications to the methoxymethyl pyrimidine structure might enhance drug-like properties such as solubility, metabolic stability, and target binding affinity. This aligns with the growing demand for small molecule therapeutics that can address challenging disease targets.

Beyond medicinal applications, 6-(Methoxymethyl)pyrimidin-4-amine properties make it attractive for materials science applications. Researchers are exploring its potential in creating novel organic electronic materials, where the pyrimidine core could contribute to desirable electronic characteristics. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly interesting for designing molecular assemblies with specific functions.

Quality control of CAS 302964-09-6 is crucial for its various applications. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the purity and identity of this compound. The methoxymethyl pyrimidine amine structure presents characteristic spectroscopic signatures that facilitate its identification and purity assessment, which is essential for research and development purposes.

Recent advances in green chemistry have also impacted the production and use of 6-(Methoxymethyl)pyrimidin-4-amine. Scientists are developing more sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields. These efforts respond to the chemical industry's growing emphasis on environmentally friendly processes without compromising the quality of important intermediates like this pyrimidine derivative.

The commercial availability of 302964-09-6 supplier options has expanded in recent years, reflecting the compound's increasing importance. However, researchers must carefully evaluate sources to ensure consistent quality and proper documentation. The growing market for specialty chemicals like this one demonstrates how niche intermediates can play outsized roles in advancing scientific innovation across multiple disciplines.

Looking forward, the versatility of 6-(Methoxymethyl)pyrimidin-4-amine suggests it will remain relevant in chemical research. Its applications in medicinal chemistry, potential uses in material science, and role as a synthetic building block position it as a compound worth watching in coming years. As synthetic methodologies continue to advance and new applications emerge, this pyrimidine derivative may find even broader utility across scientific disciplines.